Cas no 1032226-35-9 (5-amino-1-(4-chloro-3-methoxyphenyl)-N-[4-(propan-2-yl)phenyl]-1H-1,2,3-triazole-4-carboxamide)

• Product Name: 5-amino-1-(4-chloro-3-methoxyphenyl)-N-[4-(propan-2-yl)phenyl]-1H-1,2,3-triazole-4-carboxamide
• CAS No: 1032226-35-9
• MF: C₁₉H₂₀ClN₅O₂
• MW: 385.847402572632
• CID: 5382347
• Update Time: 2025-06-10

5-amino-1-(4-chloro-3-methoxyphenyl)-N-[4-(propan-2-yl)phenyl]-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-amino-1-(4-chloro-3-methoxyphenyl)-N-(4-propan-2-ylphenyl)triazole-4-carboxamide
• 5-amino-1-(4-chloro-3-methoxyphenyl)-N-[4-(propan-2-yl)phenyl]-1H-1,2,3-triazole-4-carboxamide

• Inchi： 1S/C19H20ClN5O2/c1-11(2)12-4-6-13(7-5-12)22-19(26)17-18(21)25(24-23-17)14-8-9-15(20)16(10-14)27-3/h4-11H,21H2,1-3H3,(H,22,26)
• InChI Key： XTPYYLUBNPKFEA-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(Cl)C(OC)=C2)C(N)=C(C(NC2=CC=C(C(C)C)C=C2)=O)N=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 5-amino-1-(4-chloro-3-methoxyphenyl)-N-[4-(propan-2-yl)phenyl]-1H-1,2,3-triazole-4-carboxamide

Recent Advances in the Study of 5-amino-1-(4-chloro-3-methoxyphenyl)-N-[4-(propan-2-yl)phenyl]-1H-1,2,3-triazole-4-carboxamide (CAS: 1032226-35-9)

The compound 5-amino-1-(4-chloro-3-methoxyphenyl)-N-[4-(propan-2-yl)phenyl]-1H-1,2,3-triazole-4-carboxamide (CAS: 1032226-35-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by its unique triazole-carboxamide scaffold, has been the subject of several studies aimed at elucidating its pharmacological properties, mechanism of action, and potential as a lead compound for drug development.

Recent research has focused on the synthesis and optimization of this compound to enhance its bioavailability and target specificity. Studies have demonstrated that modifications to the triazole ring and the substitution patterns on the phenyl groups can significantly influence its binding affinity to various biological targets. For instance, computational docking studies have revealed strong interactions with key enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent.

In vitro and in vivo studies have further validated the compound's efficacy. Preclinical trials have shown promising results in models of chronic inflammation and autoimmune diseases, with the compound exhibiting low toxicity profiles and high selectivity. These findings underscore its potential as a candidate for further development into a therapeutic agent. Additionally, its pharmacokinetic properties, including metabolic stability and tissue distribution, have been investigated to assess its suitability for oral administration.

Another area of interest is the compound's role in modulating signal transduction pathways. Recent publications have highlighted its ability to inhibit specific kinases involved in cell proliferation, positioning it as a potential anticancer agent. Mechanistic studies have provided insights into its interaction with ATP-binding sites of these kinases, offering a rationale for its selective inhibition.

Despite these advancements, challenges remain in translating these findings into clinical applications. Issues such as solubility, formulation stability, and potential off-target effects need to be addressed in future research. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and accelerate the development of this compound into a viable drug candidate.

In conclusion, 5-amino-1-(4-chloro-3-methoxyphenyl)-N-[4-(propan-2-yl)phenyl]-1H-1,2,3-triazole-4-carboxamide represents a promising molecule with diverse therapeutic potential. Continued research into its pharmacological properties and optimization of its chemical structure will be crucial in unlocking its full clinical potential. The ongoing studies not only contribute to the understanding of this specific compound but also provide valuable insights into the design of novel triazole-based therapeutics.